Sepin-1

• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol
• InChI: InChI=1S/C9H9N3O4/c1-9(2)10(13)7-4-3-6(12(15)16)5-8(7)11(9)14/h3-5H,1-2H3
• InChIKey: YLVSVJDCTDBERH-UHFFFAOYSA-N

Researchers face a critical gap: most separase inhibitors lack in vivo validation or biomarker data. Sepin-1 solves this as the only fully characterized lead scaffold. • **Validated Target Engagement:** Noncompetitive separase inhibitor, IC50 14.8 µM; allosteric mechanism (reduces Vmax, no Km change). • **Complete IND-enabling Package:** In vitro metabolism (3 species), 28-day rat PK, xenograft efficacy (10 mg/kg). • **Biomarker-Ready:** Cellular IC50 (1.0->60 µM) inversely correlates with separase expression-enables stratified screening. • **Defined Stability:** pH 4.0 stable (citrate buffer); basic conditions unstable-clear formulation window.

Sepin-1: First-in-Class Separase Inhibitor

Sepin-1 (2,2-dimethyl-5-nitro-2H-benzimidazole-1,3-dioxide; CAS 163126-81-6) is a small-molecule noncompetitive inhibitor of the cysteine protease separase, identified through high-throughput screening of a 14,400-compound library [1]. It inhibits separase enzymatic activity with an IC50 of 14.8 µM and demonstrates growth inhibition across human cancer cell lines, with IC50 values ranging from 1.0 µM to >60 µM depending on cellular separase expression levels [1]. Sepin-1 is the most extensively characterized member of the benzimidazole-1,3-dioxide chemotype and serves as the lead scaffold for all subsequent separase inhibitor medicinal chemistry efforts [2].

Scaffold First-in-class, fully characterized separase inhibitor chemotype

Mechanism Noncompetitive allosteric inhibition; distinct from active-site mimetics

Validation Cell-based and in vivo model data available; only inhibitor with IND-enabling dataset

• [1] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

Sepin-1 Substitution Risks

Substituting Sepin-1 with close structural analogs is demonstrably problematic. The C5 nitro group is essential for separase inhibition; replacement with any other functional group—including pharmacophore equivalents such as SO2CF3, COOH, F, Br, or CF3—substantially reduces or abolishes inhibitory activity [1]. Even analogs with modestly improved biochemical potency, such as the C7-bromo derivative (23, IC50 12.1 µM) or the C2-ethyl derivative (13, ~1.4-fold more active), lack any published in vivo efficacy, pharmacokinetic, or metabolism data [1]. Furthermore, no other separase inhibitor chemotype—including the other four Sepins (Sepin-2 through -5) identified in the original screen—has progressed to cellular characterization or in vivo tumor xenograft studies [2]. Sepin-1 remains the only separase inhibitor with a complete IND-enabling data package: in vitro metabolism across three species, a 28-day repeat-dose pharmacokinetic study in rats, and dose-dependent xenograft tumor growth inhibition [3][4].

Sepin‑1

C5 nitro group essential for separase inhibition

Substitute analogs

Any C5-modified analog (SO2CF3, COOH, F, Br, etc.) substantially reduces or abolishes activity

Sepin‑1

Complete IND-enabling package: repeat-dose PK, multi-species metabolism, in vivo tumor model

Substitute analogs

No analog has published in vivo efficacy, pharmacokinetic, or metabolism data

Sepin‑1

Cell-based activity data across multiple cancer lines; separase-level-correlated sensitivity

Substitute analogs

No other separase inhibitor has reported cell-based IC50 or biomarker-stratified response

• [1] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source
• [2] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [3] Zhang N, Sarkar AK, Li F, Demerzhan SA, Gilbertson SR, Pati D. Stability and pharmacokinetics of separase inhibitor-Sepin-1 in Sprague-Dawley rats. Biochem Pharmacol. 2020 Apr;174:113808. doi: 10.1016/j.bcp.2020.113808. PMID: 31930961. View Source
• [4] Li F, Zhang N, Gorantla S, Gilbertson SR, Pati D. The Metabolism of Separase Inhibitor Sepin-1 in Human, Mouse, and Rat Liver Microsomes. Front Pharmacol. 2018 May 7;9:426. doi: 10.3389/fphar.2018.00426. View Source

Sepin-1 Comparative Evidence

Enzymatic Inhibition vs. Nitro-Replacement Analogs

Sepin-1 inhibits separase with an IC50 of 14.8 µM, whereas the best C5 nitro-replacement analog (compound 8, SO2CF3 substituent) achieves only 65.6% inhibition at 100 µM [1]. All other C5-modified analogs tested (COOH, COOCH3, OEt, CF3, F, NH(C4H9), Br, C6H5) showed substantially lower inhibitory activity [1].

Enzymatic inhibition

Head-to-head

Sepin‑1 IC50 14.8 µM vs. best C5‑nitro replacement analog only 65.6% inhibition at 100 µM

Reported C5 nitro group irreplaceability for separase inhibition

Direct enzymatic assay comparison; rank order NO2 > SO2CF3 > COOH > others

Evidence Dimension	Separase enzymatic inhibition (fluorogenic assay using Rad21-Rh110 substrate)
Target Compound Data	Sepin-1 IC50 = 14.8 µM (enzyme) [1]; also reported as 15 µM in independent SAR study [2]
Comparator Or Baseline	Compound 8 (C5-SO2CF3 analog): 65.6% inhibition at 100 µM; all other nitro-replacement analogs significantly less active than Sepin-1 [2]
Quantified Difference	Sepin-1 produces 50% inhibition at 14.8 µM vs. best analog requiring >100 µM for comparable effect; rank order of activity: NO2 > SO2CF3 > COOH > F > Br > C6H5 > COOCH3 > NH(C4H9) > CF3 > OEt [2]
Conditions	In vitro fluorogenic separase activity assay using rhodamine 110-conjugated Rad21 peptide substrate; recombinant activated separase [1][2]

Why This Matters

The C5 nitro group is irreplaceable for maintaining separase inhibitory activity; any analog lacking this group will underperform Sepin-1 in enzymatic assays, making Sepin-1 the only viable scaffold benchmark for separase inhibition studies.

• [1] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

Cell Growth Inhibition and Separase-Level Correlation

Sepin-1 demonstrates a wide-range cellular IC50 spanning from 1.0 µM to over 60 µM across human cancer cell lines, with sensitivity inversely correlated to cellular separase protein levels [1]. No other separase inhibitor has published cell-based potency data or demonstrated a biomarker-stratified response pattern [1][2].

Cell-based activity

Class-level

IC50 range 1.0–>60 µM across human cancer lines; sensitivity inversely correlated with separase protein levels

Supports separase-stratified cell line screening design

Only separase inhibitor with published cellular IC50 and biomarker relationship

Evidence Dimension	Cell growth inhibition (MTT assay, 72 h continuous drug exposure)
Target Compound Data	Sepin-1 IC50 range: 1.0 µM to >60 µM across multiple human cancer cell lines (breast, bone, brain, blood, prostate) [1]
Comparator Or Baseline	Other Sepins (Sepin-2 through -5): no published cellular IC50 data. Other benzimidazole-1,3-dioxide analogs: no cell-based cytotoxicity data reported [1][2]
Quantified Difference	Sepin-1 is the only separase inhibitor with quantified cell growth inhibition data; sensitivity range spans >60-fold across cell lines, with separase FL and NT protein levels inversely correlated to IC50 values [1]
Conditions	MTT colorimetric assay; cells treated for 72 h with Sepin-1 at specified concentrations; separase protein levels measured by immunoblotting with anti-separase antibodies [1]

Why This Matters

Sepin-1's cell-based activity data, spanning a 60-fold sensitivity range correlated with target expression, enables separase-level-stratified experimental design—a capability absent from any other separase inhibitor.

• [1] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

In Vivo Xenograft Tumor Growth Inhibition

Sepin-1 administered at 10 mg/kg intraperitoneally, 5 days per week for 3 weeks, significantly inhibited the growth of separase-overexpressing human triple-negative breast cancer xenografts in SCID beige mice, with minimal effect on low-separase-expressing tumors [1]. No other separase inhibitor has published in vivo tumor efficacy data [1][2].

In vivo tumor model

Class-level

10 mg/kg i.p., 5 days/week × 3 weeks inhibited separase‑overexpressing TNBC xenograft growth; minimal effect on low‑separase tumors

Reported model-response endpoint context

Only separase inhibitor with in vivo tumor growth inhibition data

Evidence Dimension	In vivo tumor growth inhibition in mouse xenograft model
Target Compound Data	Sepin-1 at 10 mg/kg i.p., 5 days/week for 3 weeks, inhibited xenograft growth of separase-overexpressing TNBC tumors; dose selected based on MTD/NOEL studies showing no apparent effect on body weight or well-being [1]
Comparator Or Baseline	All other separase inhibitors (Sepin-2 to -5, benzimidazole-1,3-dioxide analogs 4–23): no published in vivo tumor efficacy data [1][2]
Quantified Difference	Sepin-1 is the only separase inhibitor with published xenograft tumor growth inhibition data; efficacy is dose-dependent and selective for separase-overexpressing tumors [1]
Conditions	SCID beige mice bearing human triple-negative breast cancer xenografts; Sepin-1 administered i.p. at 10 mg/kg, 5 days/week for 3 weeks; tumor size measured over time; separase expression confirmed by immunohistochemistry [1]

Why This Matters

Sepin-1 is the sole separase inhibitor validated in an in vivo tumor model, providing essential proof-of-concept for target engagement in a disease-relevant setting, which is critical for preclinical drug development programs.

• [1] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

Repeat-Dose Pharmacokinetic Profile

A 28-day repeat-dose intravenous pharmacokinetic study of Sepin-1 in Sprague-Dawley rats at 5, 10, and 20 mg/kg demonstrated rapid absorption (Tmax ~5–15 min), no drug accumulation upon daily repeat dosing, and comparable exposures on days 1 and 28 [1]. The major metabolite, Sepin-1.55 (an amine adduct of 2,2-dimethyl-5-nitro-2H-benzimidazole), was identified and quantified, with blood concentrations proportional to Sepin-1 dose [1]. No other separase inhibitor has any published PK data [2].

Repeat-dose PK

Class-level

28‑day i.v. rat study (5,10,20 mg/kg): Tmax ~5–15 min, no accumulation, comparable day‑1/day‑28 exposure, dose‑proportional metabolite

Supports PK exposure-model interpretation

Only separase inhibitor with IND‑enabling repeat‑dose PK dataset

Evidence Dimension	Repeat-dose pharmacokinetics (28-day) in rats
Target Compound Data	Sepin-1: Tmax ~5–15 min; no accumulation from daily repeat dosing; similar exposures on day 1 and day 28; dose-proportional metabolite (Sepin-1.55) formation; gender difference observed (female rats showed higher exposure and slower clearance than males) [1]
Comparator Or Baseline	All other separase inhibitors: no published pharmacokinetic data [2]
Quantified Difference	Sepin-1 is the only separase inhibitor with a 28-day repeat-dose PK dataset; key parameters include rapid Tmax, lack of accumulation, and dose-proportional metabolite kinetics [1]
Conditions	Sprague-Dawley rats; intravenous administration once daily for 28 days at 5, 10, and 20 mg/kg; blood samples collected on days 1 and 28; UHPLC-MS analysis; Sepin-1 was formulated in citrate-buffered saline (pH 4.0) due to pH-dependent stability [1]

Why This Matters

Sepin-1's repeat-dose PK dataset is the only IND-enabling pharmacokinetic characterization available for any separase inhibitor, making it the only option for researchers transitioning from in vitro to in vivo studies requiring predictable exposure parameters.

• [1] Zhang N, Sarkar AK, Li F, Demerzhan SA, Gilbertson SR, Pati D. Stability and pharmacokinetics of separase inhibitor-Sepin-1 in Sprague-Dawley rats. Biochem Pharmacol. 2020 Apr;174:113808. doi: 10.1016/j.bcp.2020.113808. PMID: 31930961. View Source
• [2] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source

Multi-Species In Vitro Metabolism Profile

In vitro metabolism studies of Sepin-1 using human, mouse, and rat liver microsomes identified seven metabolites, with CYP2D6 and CYP3A4 identified as the primary cytochrome P450 enzymes responsible for its biotransformation [1]. This multi-species metabolic characterization is absent for all other separase inhibitors [2].

Multi-species metabolism

Class-level

7 metabolites identified in human, mouse, rat liver microsomes; primary CYPs: 2D6 and 3A4

Supports species selection and drug-drug interaction assessment

Only separase inhibitor with published metabolic profiling

Evidence Dimension	In vitro metabolism profile across species
Target Compound Data	Sepin-1: 7 metabolites identified in human, mouse, and rat liver microsomes; primary CYP enzymes: CYP2D6 and CYP3A4 [1]
Comparator Or Baseline	All other separase inhibitors: no published metabolism data [2]
Quantified Difference	Sepin-1 is the sole separase inhibitor with a multi-species metabolic profile; 7 metabolites structurally characterized; CYP isoform mapping completed [1]
Conditions	Human, mouse, and rat liver microsomes incubated with Sepin-1; metabolite identification by LC-MS-based metabolomics; CYP phenotyping using isoform-selective inhibitors and recombinant CYP enzymes [1]

Why This Matters

The availability of multi-species metabolism data and CYP isoform mapping supports drug-drug interaction risk assessment and species selection for toxicology studies, positioning Sepin-1 as the only separase inhibitor suitable for IND-directed development.

• [1] Li F, Zhang N, Gorantla S, Gilbertson SR, Pati D. The Metabolism of Separase Inhibitor Sepin-1 in Human, Mouse, and Rat Liver Microsomes. Front Pharmacol. 2018 May 7;9:426. doi: 10.3389/fphar.2018.00426. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

pH-Dependent Stability Profile

Sepin-1 is stable in acidic buffer (citrate-buffered saline, pH 4.0) but isomerizes and is unstable in basic solutions [1]. This pH-dependent stability profile has been explicitly characterized and must be accounted for in experimental design, distinguishing Sepin-1 from analogs that lack any published stability data [1][2].

pH-dependent stability

Supporting evidence

Stable in citrate‑buffered saline pH 4.0; unstable and isomerizes in basic solutions

Supports formulation design and handling protocols

Only characterized stability profile among separase inhibitors

Evidence Dimension	pH-dependent chemical stability
Target Compound Data	Sepin-1: stable in citrate-buffered saline (pH 4.0); unstable and isomerizes in basic solutions [1]
Comparator Or Baseline	No published stability data for any other benzimidazole-1,3-dioxide separase inhibitor analog [2]
Quantified Difference	Sepin-1's stability profile is explicitly defined (stable at pH 4.0, unstable in base); no analog has characterized stability conditions [1][2]
Conditions	Sepin-1 diluted from DMSO stock into various media/solutions/buffers at different pH and incubated under controlled environmental conditions for defined time points; stability assessed by UHPLC-MS [1]

Why This Matters

Known pH-dependent stability enables researchers to design compatible formulation and assay conditions from the outset, avoiding the experimental failures that would occur with uncharacterized analogs of unknown stability profile.

• [1] Zhang N, Sarkar AK, Li F, Demerzhan SA, Gilbertson SR, Pati D. Stability and pharmacokinetics of separase inhibitor-Sepin-1 in Sprague-Dawley rats. Biochem Pharmacol. 2020 Apr;174:113808. doi: 10.1016/j.bcp.2020.113808. PMID: 31930961. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source

Sepin-1 Application Scenarios

Preclinical Cancer Therapeutic Development

Sepin-1 is the only separase inhibitor supported by a complete IND-enabling data package: in vitro enzyme inhibition (IC50 14.8 µM), cell-based cytotoxicity across multiple cancer types (IC50 1.0–>60 µM), in vivo xenograft tumor growth inhibition at tolerated doses (10 mg/kg), a 28-day repeat-dose PK profile in rats, and multi-species liver microsome metabolism with CYP isoform mapping [1][2][3]. Researchers advancing separase as a therapeutic target should select Sepin-1 as the reference inhibitor for all preclinical efficacy, PK, and toxicology studies, as no analog offers any of these datasets.

Biomarker-Driven Cancer Cell Line Screening

Sepin-1's cellular IC50 values span a >60-fold range (1.0 µM to >60 µM) across human cancer cell lines, and sensitivity is inversely correlated with separase protein expression levels [1]. This enables separase-level-stratified screening workflows to identify cancer subtypes most likely to respond to separase inhibition. The established correlation between target expression and drug sensitivity distinguishes Sepin-1 from all other separase inhibitors, for which no cell-based activity or biomarker relationship has been reported [1].

Noncompetitive Separase Inhibition Mechanism Studies

Sepin-1 is a kinetically validated noncompetitive inhibitor of separase that reduces Vmax without affecting Km, indicating an allosteric binding site distinct from the substrate-binding pocket [1]. This mechanism is unique among the identified Sepins and provides a valuable pharmacological tool for probing separase allosteric regulation, which cannot be achieved with competitive substrate-mimetic approaches or with uncharacterized analogs [1][2].

pH-Dependent Formulation Development

Sepin-1's explicit pH stability profile—stable in citrate-buffered saline at pH 4.0 but unstable in basic conditions—provides a defined formulation window [3]. This known parameter enables rational design of intravenous or oral formulations with appropriate buffering, reducing the risk of compound degradation during preparation, storage, and administration—a practical advantage absent for any other separase inhibitor analog [2][3].

Application

Selection Property

Validation Focus

Separase pathway & preclinical model studies

IND-enabling dataset completeness

Enzyme, cellular, and in vivo model validation

Biomarker-stratified cell line screening

Separase expression‑response correlation

Target‑level‑dependent activity profiling

Allosteric inhibition mechanism research

Noncompetitive kinetics (Vmax reduction)

Allosteric binding site identification

pH‑buffered formulation development

Defined acidic stability window

Degradation control and buffer compatibility

• [1] Zhang N, Scorsone KA, Ge G, Kaffes CC, Dobrolecki LE, Mukherjee M, Lewis MT, Berg SL, Stephan C, Pati D. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014 Jul;19(6):878-89. doi: 10.1177/1087057114520972. PMID: 24525869. View Source
• [2] Do HT, Zhang N, Pati D, Gilbertson SR. Synthesis and activity of benzimidazole-1,3-dioxide inhibitors of separase. Bioorg Med Chem Lett. 2016 Sep 1;26(17):4446-4450. doi: 10.1016/j.bmcl.2016.07.080. View Source
• [3] Zhang N, Sarkar AK, Li F, Demerzhan SA, Gilbertson SR, Pati D. Stability and pharmacokinetics of separase inhibitor-Sepin-1 in Sprague-Dawley rats. Biochem Pharmacol. 2020 Apr;174:113808. doi: 10.1016/j.bcp.2020.113808. PMID: 31930961. View Source